1-[1-(3-Phenylpropyl)piperidin-4-yl]imidazolidin-2-one

• IUPAC Name: 1-[1-(3-phenylpropyl)piperidin-4-yl]imidazolidin-2-one
• InChI: InChI=1S/C17H25N3O/c21-17-18-10-14-20(17)16-8-12-19(13-9-16)11-4-7-15-5-2-1-3-6-15/h1-3,5-6,16H,4,7-14H2,(H,18,21)
• InChI Key: MAYZDMSVPQFXSL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCNC2=O)CCCC3=CC=CC=C3
• Molecular Formula: C17H25N3O
• Molecular Weight: 287.4 g/mol

Description

1-[1-(3-Phenylpropyl)piperidin-4-yl]imidazolidin-2-one, also known as PPPI, is a synthetic compound that belongs to the class of imidazolidinones. It has gained significant attention in recent years due to its potential applications in scientific research. PPPI is known to have a unique mechanism of action that makes it a valuable tool for studying various biochemical and physiological processes.

Scientific Research Applications

1-[1-(3-Phenylpropyl)piperidin-4-yl]imidazolidin-2-one has a wide range of applications in scientific research. It has been used to study the effects of various drugs on the central nervous system, including the dopaminergic and serotonergic systems. This compound has also been used to investigate the role of different neurotransmitters in various physiological processes, such as learning and memory. Additionally, this compound has been used to study the effects of various drugs on the cardiovascular system, including blood pressure regulation and heart rate variability.

Mechanism of Action

1-[1-(3-Phenylpropyl)piperidin-4-yl]imidazolidin-2-one has a unique mechanism of action that makes it a valuable tool for studying various biochemical and physiological processes. It acts as a selective antagonist of the α2-adrenoceptor, which is involved in the regulation of various physiological processes, including blood pressure, heart rate, and neurotransmitter release. By blocking the α2-adrenoceptor, this compound can modulate the activity of various neurotransmitters, including dopamine, noradrenaline, and serotonin, which are involved in the regulation of mood, cognition, and behavior.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to decrease blood pressure and heart rate, which makes it a potential candidate for the treatment of hypertension. This compound has also been shown to modulate the activity of various neurotransmitters, which makes it a valuable tool for studying the effects of drugs on the central nervous system. Additionally, this compound has been shown to have anxiolytic and antidepressant effects, which makes it a potential candidate for the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

1-[1-(3-Phenylpropyl)piperidin-4-yl]imidazolidin-2-one has several advantages for lab experiments. It has a unique mechanism of action that makes it a valuable tool for studying various biochemical and physiological processes. Additionally, this compound is relatively easy to synthesize and purify, which makes it a cost-effective option for lab experiments. However, this compound also has several limitations. It has a short half-life, which makes it difficult to study its long-term effects. Additionally, this compound has low selectivity for the α2-adrenoceptor, which makes it difficult to study its effects on specific neurotransmitter systems.

Future Directions

There are several future directions for 1-[1-(3-Phenylpropyl)piperidin-4-yl]imidazolidin-2-one research. One potential direction is to study the long-term effects of this compound on various physiological processes, including blood pressure regulation and neurotransmitter release. Additionally, future research could focus on developing more selective α2-adrenoceptor antagonists that can be used to study specific neurotransmitter systems. Finally, future research could investigate the potential therapeutic applications of this compound for the treatment of various diseases, including hypertension, anxiety, and depression.
Conclusion:
This compound is a valuable tool for studying various biochemical and physiological processes. Its unique mechanism of action makes it a valuable tool for studying the effects of drugs on the central nervous system and the cardiovascular system. While this compound has several advantages for lab experiments, it also has several limitations that need to be addressed in future research. Overall, this compound has significant potential for advancing our understanding of various physiological processes and developing new treatments for various diseases.

Synthesis Methods

1-[1-(3-Phenylpropyl)piperidin-4-yl]imidazolidin-2-one can be synthesized using a multi-step process that involves the reaction of 1-(3-Phenylpropyl)piperidine with imidazolidine-2-thione. The reaction is carried out in the presence of a catalyst and under controlled temperature and pressure conditions. The resulting product is then purified using various techniques such as column chromatography and recrystallization.